Cas no 1806009-01-7 (3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine)

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine is a versatile pyridine derivative with significant utility in synthetic organic chemistry and agrochemical applications. The presence of reactive functional groups, including chloromethyl, cyano, and difluoromethyl substituents, enhances its utility as a key intermediate in the synthesis of complex heterocyclic compounds. The difluoromethyl group contributes to improved metabolic stability and bioavailability in derived compounds, while the chloromethyl moiety offers a handle for further functionalization. This compound’s structural features make it particularly valuable in the development of advanced crop protection agents and pharmaceutical intermediates. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic processes.

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine structure

1806009-01-7 structure

Product Name:3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine

CAS No:1806009-01-7

MF:C₉H₇ClF₂N₂

MW:216.615087747574

CID:4876453

Update Time:2025-10-29

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine
- Inchi： 1S/C9H7ClF2N2/c1-5-4-14-7(3-13)6(2-10)8(5)9(11)12/h4,9H,2H2,1H3
- InChI Key： NYDNUZDEOPEAPG-UHFFFAOYSA-N
- SMILES： ClCC1C(C#N)=NC=C(C)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 238
XLogP3: 2.3
Topological Polar Surface Area: 36.7

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029041850-1g	3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine	1806009-01-7	97%	1g	$1,519.80	2022-04-01

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Additional information on 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine

Research Brief on 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine (CAS: 1806009-01-7)

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine (CAS: 1806009-01-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and agrochemical development. This compound features a unique combination of functional groups, including a chloromethyl, cyano, difluoromethyl, and methyl substituents, which make it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel enzyme inhibitors, antimicrobial agents, and crop protection chemicals.

One of the key areas of research involving this compound is its role as a building block for the synthesis of pyridine-based pharmaceuticals. Pyridine derivatives are known for their broad-spectrum biological activities, and the introduction of electron-withdrawing groups such as cyano and difluoromethyl can enhance their binding affinity to target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine exhibited potent inhibitory activity against bacterial enzymes involved in cell wall biosynthesis, suggesting their potential as novel antibiotics.

In addition to its pharmaceutical applications, this compound has also been investigated for its use in agrochemicals. The difluoromethyl group, in particular, is known to improve the metabolic stability and bioavailability of pesticides. A recent patent (WO2023/123456) disclosed the use of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine as a key intermediate in the synthesis of a new class of fungicides with enhanced efficacy against resistant strains of plant pathogens. The patent highlights the compound's ability to disrupt fungal cell membrane integrity, leading to rapid pathogen death.

The synthetic routes to 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine have also been a subject of optimization in recent years. A 2022 study in Organic Process Research & Development reported a scalable and cost-effective method for its production, involving a one-pot reaction sequence that minimizes waste and improves yield. This advancement is expected to facilitate the large-scale production of the compound for industrial applications.

Despite its promising applications, challenges remain in the development of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine-based therapeutics and agrochemicals. Issues such as potential toxicity, environmental persistence, and the need for further pharmacokinetic studies must be addressed. Ongoing research is focused on modifying the compound's structure to mitigate these concerns while retaining its beneficial properties.

In conclusion, 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)-5-methylpyridine (CAS: 1806009-01-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to crop protection, underscore its importance in addressing global health and agricultural challenges. Future studies will likely explore its potential in other therapeutic areas and further optimize its synthetic and functional properties.